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Compound of Interest

2'-Hydroxy-5'-methyl-3'-
Compound Name: ,
nitroacetophenone

Cat. No.: B1585340

As a Senior Application Scientist, my objective extends beyond providing superior chemical
reagents; it includes empowering our partners in research and development with the critical
knowledge to handle and manage these materials safely and responsibly. This guide provides
a comprehensive, technically grounded protocol for the proper disposal of 2'-Hydroxy-5'-
methyl-3'-nitroacetophenone (CAS No. 66108-30-3), ensuring the safety of laboratory
personnel and the preservation of our environment.

Immediate Safety Profile & Hazard Assessment

Before handling or preparing for disposal, it is imperative to understand the inherent hazards of
2'-Hydroxy-5'-methyl-3'-nitroacetophenone. This compound is a combustible solid and
presents multiple health warnings.

GHS Hazard Identification:

e H315: Causes skin irritation.[1][2]

e H319: Causes serious eye irritation.[1][2]

o H335: May cause respiratory irritation.[1][2]

Key Safety Data Summary
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Property Value Source(s)
CAS Number 66108-30-3 [2]
Molecular Formula CoHoNO4 [2]
Physical State Solid Powder [3]

GHS Signal Word Warning

Hazard Classifications Skin Irritant 2, Eye Irritant 2, 2]

STOT SE 3
Storage Class 11 - Combustible Solids [4]

WGK 3 (Highly hazardous to

Water Hazard Class (WGK)
water)

] N95 Dust Mask, Chemical
Required PPE » [5]
Safety Goggles, Nitrile Gloves

Causality Insight: The classification of this compound as WGK 3 is a critical determinant for its
disposal pathway. This rating signifies a high potential for water contamination, making sink
disposal strictly prohibited and mandating containment and destruction via approved hazardous
waste channels.[6][7]

Core Disposal Directive: Professional Hazardous
Waste Management

Under no circumstances should 2'-Hydroxy-5'-methyl-3'-nitroacetophenone or its containers
be disposed of in standard laboratory trash or flushed down the drain.[6][7] The compound's
chemical properties and regulatory classifications mandate that all waste streams containing
this substance be managed as hazardous chemical waste.

The only acceptable disposal method is through a licensed environmental management
company or your institution's designated Environmental Health & Safety (EH&S) department.[3]
[5][8][9] These entities are equipped to handle, transport, and dispose of chemical waste in
compliance with federal and local regulations, such as those established by the Environmental
Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[10]
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Step-by-Step Disposal Protocol

This protocol outlines the systematic procedure for accumulating and preparing 2'-Hydroxy-5'-
methyl-3'-nitroacetophenone waste for collection.

Step 1: Waste Segregation

Proper segregation is the foundation of safe chemical waste management. It prevents
unintended chemical reactions and ensures compliant disposal.

e Solid Waste: Keep 2'-Hydroxy-5'-methyl-3'-nitroacetophenone in its solid form separate
from other chemical wastes. It should be categorized as a non-halogenated, solid organic
waste.

» Contaminated Labware: Disposable items such as gloves, weighing papers, and pipette tips
that are contaminated with the compound must also be treated as hazardous waste.[11]

e Solutions: If the compound is in a solution, the entire solution is classified as hazardous
waste. The waste stream (e.g., halogenated or non-halogenated solvent, aqueous) is
determined by the solvent used. Never mix incompatible waste streams.[12]

Step 2: Packaging and Containment

Secure and appropriate containment is critical to prevent leaks and exposure.

o Unused or Expired Solid Chemical: The preferred container is the original manufacturer's
bottle.[7][11] Ensure the cap is securely tightened.

o Contaminated Solid Waste (Labware):

[e]

Line a designated, rigid waste container (such as a 5-gallon pail) with a clear plastic bag.

[7]

[e]

Place contaminated items into the bag.

o

Once full, securely seal the bag and place it inside a second clear plastic bag (double-
bagging) before sealing the outer container.[11]
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 Liquid Waste (Solutions): Use a chemically compatible, shatter-resistant container with a
leak-proof, screw-on cap.[11][12] Ensure at least one inch of headroom to allow for vapor
expansion.[12]

Step 3: Labeling

Accurate labeling is a legal requirement and essential for safety. Every waste container must
be labeled immediately upon the first addition of waste.

Your hazardous waste label must include:

The full, unabbreviated chemical name: "2'-Hydroxy-5'-methyl-3'-nitroacetophenone”.

The associated CAS Number: "66108-30-3".

The words "Hazardous Waste".

A clear indication of the hazards (e.g., "Irritant,” "Combustible Solid").

The accumulation start date (the date the first piece of waste was added).

Step 4: Storage in a Satellite Accumulation Area (SAA)

Designate a specific laboratory area as a Satellite Accumulation Area (SAA) for the temporary
storage of hazardous waste.[12]

o The SAA must be at or near the point of generation.

» Store containers in a secondary containment tray or bin to capture any potential leaks.[11]
The secondary container must be chemically compatible and capable of holding 110% of the
volume of the largest primary container.[11]

» Keep waste containers closed at all times except when adding waste.[11][12]

 Inspect the SAA weekly for any signs of leakage or container degradation.[12]

Step 5: Scheduling Waste Collection
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Do not allow waste to accumulate indefinitely. Follow your institution's guidelines for collection
frequency.

e Contact your EH&S department to schedule a hazardous waste pickup.

e Hazardous waste must typically be collected within 90 days of the accumulation start date.
[11]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2'-
Hydroxy-5'-methyl-3'-nitroacetophenone waste streams.
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Caption: Disposal workflow for 2'-Hydroxy-5'-methyl-3'-nitroacetophenone.

Spill and Emergency Procedures
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In the event of a spill, prioritize personnel safety and containment.

o Alert Personnel: Immediately notify all personnel in the vicinity.

o Evacuate (If Necessary): For large spills or if dust is airborne, evacuate the area.

o Don PPE: At a minimum, wear a dust mask, safety goggles, and double nitrile gloves.

o Containment: Gently cover the spill with an absorbent material intended for solid chemical
spills to prevent the generation of dust.

o Cleanup: Carefully sweep the material into a designated hazardous waste container. Avoid
aggressive actions that could create airborne dust.

o Decontamination: Clean the spill area thoroughly with a suitable solvent, and dispose of all
cleanup materials as hazardous waste.

» Reporting: Report the incident to your laboratory supervisor and EH&S department.

This guide is intended to provide a robust framework for the safe and compliant disposal of 2'-
Hydroxy-5'-methyl-3'-nitroacetophenone. Always consult your institution's specific chemical
hygiene plan and EH&S guidelines, as local regulations may vary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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